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Compound of Interest

Compound Name: L-K6L9

Cat. No.: B12380685

The following document provides essential safety and logistical information for the proper
disposal of L-K6L9, a cytolytic peptide. This guidance is intended for researchers, scientists,
and drug development professionals to ensure safe handling and environmental protection.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is crucial to handle L-K6L9 with appropriate care.
Although comprehensive hazard data is not fully available, the cytotoxic nature of this peptide
necessitates cautious handling.

e Personal Protective Equipment (PPE): Always wear suitable protective clothing, including a
lab coat, chemical-resistant gloves, and safety goggles.[1]

e Ventilation: Handle L-K6L9 in a well-ventilated area to avoid the formation and inhalation of
dust and aerosols.[1]

e Avoid Contact: Prevent contact with skin and eyes.[1] In case of accidental contact, follow
the first-aid measures outlined in the table below.

 Ingestion and Inhalation: Do not ingest or inhale the substance.[2] If inhaled, move to fresh
air. If breathing is difficult, administer oxygen.[1]

First-Aid Measures
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Exposure Route

First-Aid Procedure

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact

Rinse with pure water for at least 15 minutes

and consult a doctor.[1]

Rinse mouth with water. Do not induce vomiting.

Ingestion Call a doctor or Poison Control Center
immediately.[1]
Move the victim into fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration.[1]

L-K6L9 Identification and Properties

Proper identification is the first step in ensuring safe disposal.
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Identifier Data

Product Name L-K6L9; L-K6L9 TFA (trifluoroacetate salt)[1][3]

] o A cytolytic peptide composed of L-isomers of
Chemical Description ) )
leucine and lysine.[2]

Molecular Formula CooH174N22015 « XCF3COOH[2][3]
Molecular Weight 1804.5 g/mol [2]
Appearance Solid[2]

N Store in a tightly closed container in a dry, cool,
Storage Conditions _
and well-ventilated place at -20°C.[1][2]

Soluble in water.[3][4] Aqueous solutions are not
Solubility recommended to be stored for more than one
day.[2]

Cytotoxic to various human prostate cancer
Biclogical Activit cells and non-cancerous fibroblasts.[2][3]
iological Activity _ _
Induces hemolysis of isolated human

erythrocytes at a concentration of 100 uM.[2][3]

Step-by-Step Disposal Protocol
Discharge of L-K6L9 into the environment, including sewer systems, must be strictly avoided.
[1] The primary method of disposal involves chemical destruction via a licensed facility.

Step 1: Waste Collection and Segregation

o Collect all L-K6L9 waste, including unused product, contaminated labware (e.g., pipette tips,
vials), and contaminated PPE.

» Keep the chemical waste in a suitable, closed, and clearly labeled container.[1] The label
should include "L-K6L9 Waste" and any other identifiers required by your institution's
Environmental Health & Safety (EHS) department.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.targetmol.com/attachment/sds/157838974071603210/T83853
https://www.targetmol.com/attachment/DataSheet/157838974071603210/T83853
https://cdn.caymanchem.com/cdn/insert/38847.pdf
https://cdn.caymanchem.com/cdn/insert/38847.pdf
https://www.targetmol.com/attachment/DataSheet/157838974071603210/T83853
https://cdn.caymanchem.com/cdn/insert/38847.pdf
https://cdn.caymanchem.com/cdn/insert/38847.pdf
https://www.targetmol.com/attachment/sds/157838974071603210/T83853
https://cdn.caymanchem.com/cdn/insert/38847.pdf
https://www.targetmol.com/attachment/DataSheet/157838974071603210/T83853
https://www.caymanchem.com/product/38847/l-k6l9-trifluoroacetate-salt
https://cdn.caymanchem.com/cdn/insert/38847.pdf
https://cdn.caymanchem.com/cdn/insert/38847.pdf
https://www.targetmol.com/attachment/DataSheet/157838974071603210/T83853
https://cdn.caymanchem.com/cdn/insert/38847.pdf
https://www.targetmol.com/attachment/DataSheet/157838974071603210/T83853
https://www.benchchem.com/product/b12380685?utm_src=pdf-body
https://www.targetmol.com/attachment/sds/157838974071603210/T83853
https://www.benchchem.com/product/b12380685?utm_src=pdf-body
https://www.targetmol.com/attachment/sds/157838974071603210/T83853
https://www.benchchem.com/product/b12380685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Do not mix L-K6L9 waste with other chemical waste streams unless permitted by your EHS
guidelines.

Step 2: Spill Management

In the event of a spill, prevent further leakage if it is safe to do so.[1]
o Remove all sources of ignition.[1]
o Evacuate personnel to a safe area.[1]

o Use appropriate PPE, including chemical-impermeable gloves and a self-contained
breathing apparatus if necessary.[1]

o Collect the spilled material using spark-proof tools and place it in a suitable, closed container
for disposal.[1]

o Adhered or collected material should be promptly disposed of in accordance with appropriate
laws and regulations.[1]

Step 3: Final Disposal

e The designated and approved method for final disposal is through a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[1]

» Contact your institution's EHS department to arrange for the collection and disposal of the L-
K6L9 waste. They will have established procedures and contracts with licensed chemical
waste management companies.

e Do not attempt to dispose of L-K6L9 through standard laboratory or municipal waste
channels.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of L-
K6L9.
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Identify Waste as L-K6L9
(Solid, Liquid, Contaminated Materials)

Is there a spill?

Follow Spill Management Protocol:
1. Evacuate & Secure Area
2. Wear appropriate PPE
3. Contain & Collect Spill

Place waste in a
suitable, closed, and
clearly labeled container.

Store container in a designated
secure waste accumulation area.

Contact Institutional EHS
for waste pickup.

Waste transferred to a

licensed chemical destruction
facility for incineration.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of L-K6L9 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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